Cas no 166742-97-8 ((R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate)

• Product Name: (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate
• CAS No: 166742-97-8
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 4612634
• PubChem ID: 9921729
• Update Time: 2025-06-08

(R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 1,2,3,4-tetrahydro-N-methyl-, (R)-, (Z)-2-butenedioate (1:1)
• (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate
• (r)-3-methylamino-1,2,3,4-tetrahydroquinoline maleate
• (Z)-but-2-enedioic acid;(3R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine
• CS-M3644
• CS-15106
• SCHEMBL4803444
• AKOS037650638
• 166742-97-8
• (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-aminemaleate
• TUXOXFWHJLDLHG-YLGLLLDBSA-N

• Inchi： 1S/C10H14N2.C4H4O4/c1-11-9-6-8-4-2-3-5-10(8)12-7-9;5-3(6)1-2-4(7)8/h2-5,9,11-12H,6-7H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t9-;/m1./s1
• InChI Key： TUXOXFWHJLDLHG-YLGLLLDBSA-N
• SMILES： OC(/C=C\C(=O)O)=O.N1C2C=CC=CC=2C[C@H](C1)NC

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7

(R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate

Introduction to (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate (CAS No. 166742-97-8)

The compound (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate, identified by its CAS number 166742-97-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the tetrahydroquinoline class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The maleate salt form of this enantiomerically pure compound enhances its solubility and bioavailability, making it a valuable candidate for further research and development.

In recent years, the pharmacological properties of tetrahydroquinoline derivatives have been extensively studied. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Specifically, the (R)-enantiomer of N-methyl-1,2,3,4-tetrahydroquinolin-3-amine has shown promising results in preclinical studies. The maleate salt formulation not only improves the pharmacokinetic profile but also enhances the compound's interaction with biological targets.

The synthesis of (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the high enantiomeric purity of the final product. This is crucial for pharmaceutical applications where the activity and safety of a drug are highly dependent on its stereochemical configuration.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate and various biological targets. These studies have revealed that the compound interacts with proteins involved in cell signaling pathways relevant to diseases such as cancer and neurodegeneration. For instance, computational modeling has suggested that this molecule may inhibit kinases that are overexpressed in certain tumor types.

The potential therapeutic applications of (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate are further supported by experimental data. In vitro studies have demonstrated its ability to induce apoptosis in cancer cell lines while sparing healthy cells. Additionally, animal models have shown that the compound can reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases. These findings highlight the compound's potential as a lead candidate for developing novel therapeutics.

The pharmacokinetic profile of (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate has been thoroughly evaluated in preclinical studies. The maleate salt formulation exhibits good oral bioavailability and a favorable half-life, suggesting that it could be suitable for once-daily dosing regimens. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed.

The development of new drugs often involves optimizing various parameters to enhance efficacy and minimize adverse effects. In the case of (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate, researchers are exploring different salt forms and prodrugs to improve solubility and bioavailability further. Additionally, combination therapies involving this compound with other drugs are being investigated to achieve synergistic effects.

The role of stereochemistry in pharmaceuticals cannot be overstated. The (R)-enantiomer of N-methyl-1,2,3,4-tetrahydroquinolin-3-amine has distinct properties compared to its (S)-counterpart. This difference in stereochemistry can significantly impact the biological activity and pharmacokinetic behavior of a drug. Therefore, ensuring high enantiomeric purity is essential for developing safe and effective pharmaceuticals.

Future research on (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate will likely focus on elucidating its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to determine how this compound interacts with its biological targets. Understanding these interactions will provide valuable insights for designing more potent and selective drugs.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the field by accelerating the identification of promising candidates. AI algorithms can analyze vast datasets to predict the potential activity of compounds like (R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine maleate. These tools have already been used to identify novel derivatives with improved pharmacological properties.

In conclusion,(R)-N-methyl-1...